
An In-depth Technical Guide on the Physical
Properties of Trioctylamine-d6

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Trioctylamine-d6

Cat. No.: B15558407

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of

Trioctylamine-d6. Given the limited availability of specific experimental data for this deuterated

compound, this guide leverages the extensive information available for its non-deuterated

counterpart, Trioctylamine (CAS No. 1116-76-3). The physical properties of Trioctylamine-d6
are expected to be very similar to those of Trioctylamine, with the most significant difference

being its molecular weight. This document integrates established principles of isotopic labeling

to provide a thorough understanding for research and drug development applications.

Core Physicochemical Properties
Trioctylamine-d6 is a deuterated form of Trioctylamine, a tertiary amine. While a specific CAS

number for Trioctylamine-d6 is not consistently found in public databases, its existence and

use, particularly as an internal standard in mass spectrometry, are acknowledged. The primary

role of deuteration is to increase the molecular mass, allowing for its differentiation from the

non-deuterated analyte in analytical procedures.[1][2]
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Data Presentation: Physical Properties of Trioctylamine
and Estimated Properties for Trioctylamine-d6
The following table summarizes the key physical properties of Trioctylamine, which serve as a

reliable proxy for the properties of Trioctylamine-d6. The molecular formula and weight for a

hypothetically deuterated Trioctylamine-d6 (where six deuterium atoms replace hydrogen

atoms on the alpha-carbons to the nitrogen) are provided for comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b15558407/docs?utm_src=pdf-body#an-in-depth-technical-guide-on-the-physical-properties-of-trioctylamine-d6
https://www.benchchem.com/product/b15558407/docs?utm_src=pdf-body#an-in-depth-technical-guide-on-the-physical-properties-of-trioctylamine-d6
https://www.benchchem.com/product/b15558407/docs?utm_src=pdf-body#an-in-depth-technical-guide-on-the-physical-properties-of-trioctylamine-d6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558407?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Trioctylamine
(CAS: 1116-76-3)

Trioctylamine-d6
(Estimated)

References

Molecular Formula C₂₄H₅₁N C₂₄H₄₅D₆N [1][3]

Molecular Weight 353.67 g/mol Approx. 359.71 g/mol [1][3][4]

Appearance
Colorless to pale

yellow liquid

Colorless to pale

yellow liquid
[1][4]

Boiling Point
365-367 °C at 760

mmHg

Expected to be very

similar to

Trioctylamine

[3][4][5][6]

Melting Point -34 °C to -34.6 °C

Expected to be very

similar to

Trioctylamine

[1][6][7][8]

Density
0.809 - 0.811 g/mL at

20-25 °C

Expected to be slightly

higher than

Trioctylamine

[3][4][9]

Refractive Index n20/D 1.449

Expected to be very

similar to

Trioctylamine

[3][9]

Solubility

Insoluble in water;

soluble in ethanol,

ether, and chloroform.

Expected to have

similar solubility
[3][8][9]

Vapor Pressure <0.01 hPa at 20 °C

Expected to be very

similar to

Trioctylamine

[3]

Flash Point >163 °C (>325.4 °F)

Expected to be very

similar to

Trioctylamine

[6]

Experimental Protocols and Methodologies
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While specific experimental protocols for the determination of physical properties of

Trioctylamine-d6 are not readily available, standard methodologies for liquid compounds can

be applied. The following outlines general procedures for key experiments.

General Workflow for Physical Property Characterization
The following diagram illustrates a general workflow for the physical and chemical

characterization of a liquid amine like Trioctylamine-d6.
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Caption: General experimental workflow for characterizing the physical properties of a liquid

amine.

Relationship Between Molecular Structure and
Physical Properties
The physical properties of Trioctylamine-d6 are a direct consequence of its molecular

structure. The long alkyl chains and the tertiary amine group dictate its behavior.
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Molecular Structure

Physical Properties
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Caption: Logical relationship between the molecular structure of Trioctylamine-d6 and its key

physical properties.

Applications in Research and Development
The primary application of deuterated compounds like Trioctylamine-d6 is as internal

standards in quantitative analysis using mass spectrometry (MS), such as liquid

chromatography-mass spectrometry (LC-MS).[1][2] The key advantages of using a deuterated

internal standard are:

Similar Chemical and Physical Properties: It behaves almost identically to the non-

deuterated analyte during sample preparation, chromatography, and ionization.[2]

Mass Differentiation: It is easily distinguishable from the analyte by the mass spectrometer

due to the mass difference between hydrogen and deuterium.[1]

Safety and Handling
A specific Safety Data Sheet (SDS) for Trioctylamine-d6 is not widely available. Therefore, it

should be handled with the same precautions as the non-deuterated Trioctylamine.

Trioctylamine is considered a hazardous substance.[1]

Skin and Eye Irritation: Causes skin and serious eye irritation.[1][10][11]
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Respiratory Irritation: May cause respiratory irritation.[1][10][11]

Reproductive Toxicity: May damage fertility or the unborn child.[1]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1][6]

Handling Recommendations:

Use in a well-ventilated area or with appropriate respiratory protection.[1]

Wear protective gloves, clothing, and eye/face protection.[1]

Wash skin thoroughly after handling.[1]

Avoid release to the environment.[1]

This guide provides a foundational understanding of the physical properties of Trioctylamine-
d6, primarily based on the data of its non-deuterated analogue. Researchers should always

consult the most current safety and handling information before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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